Cas no 2171422-94-7 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}butanoic acid)

(2S)-2-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic acid is a specialized Fmoc-protected amino acid derivative featuring a bicyclo[3.1.0]hexane scaffold, which imparts conformational rigidity and structural uniqueness. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, facilitating efficient incorporation into peptide chains. Its stereochemistry at the α-carbon (S-configuration) and constrained bicyclic structure enhance peptide stability and bioactivity. This compound is particularly valuable in medicinal chemistry for designing peptidomimetics and constrained analogs, offering improved metabolic resistance and target binding affinity. Its precise synthesis and high purity make it suitable for research in drug discovery and bioconjugation applications.
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}butanoic acid structure
2171422-94-7 structure
Product Name:(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}butanoic acid
CAS No:2171422-94-7
MF:C26H28N2O5
MW:448.510927200317
CID:6507425
PubChem ID:165554801
Update Time:2025-10-29

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}butanoic acid
    • 2171422-94-7
    • EN300-1547922
    • (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}butanoic acid
    • Inchi: 1S/C26H28N2O5/c1-2-22(23(29)30)28-24(31)26-12-15(26)11-16(13-26)27-25(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22H,2,11-14H2,1H3,(H,27,32)(H,28,31)(H,29,30)/t15?,16?,22-,26?/m0/s1
    • InChI Key: VQPHNLWNDMJVHM-BSUQNJNZSA-N
    • SMILES: O=C(C12CC(CC1C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)CC

Computed Properties

  • Exact Mass: 448.19982200g/mol
  • Monoisotopic Mass: 448.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 105Ų

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}butanoic acid Pricemore >>

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Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}butanoic acid

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic Acid: A Comprehensive Overview

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic acid is a highly specialized organic compound with the CAS number 2171422-94-7. This compound belongs to the class of amino acids, specifically a substituted butanoic acid derivative, and is characterized by its complex structure, which includes a bicyclic framework and a fluorenylmethoxycarbonyl (Fmoc) group.

The core structure of this compound features a bicyclo[3.1.0]hexane ring system, which is a tricyclic structure consisting of three fused rings: two six-membered rings and one five-membered ring. This bicyclic system is substituted at the 3-position with an Fmoc-amino group, which is a well-known protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions.

The Fmoc group, represented as (9H-fluoren-9-yl)methoxycarbonyl, plays a crucial role in peptide synthesis as it protects the amino group during the synthesis process, allowing for precise control over the sequence of amino acids in the growing peptide chain.

Recent studies have highlighted the importance of such compounds in drug discovery and development, particularly in the design of peptide-based therapeutics. The unique combination of the bicyclic framework and the Fmoc group makes this compound an ideal candidate for exploring novel bioactive molecules with potential applications in treating various diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of the Fmoc group to the bicyclic amine followed by further functionalization to introduce the butanoic acid moiety at the desired position.

The stereochemistry at the (2S) position is critical for determining the biological activity of this compound, as stereochemistry often plays a significant role in molecular recognition and binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to model the interactions of such compounds with target proteins, providing insights into their potential therapeutic applications.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic acid represents an important building block in modern organic synthesis, with promising applications in drug discovery and peptide-based therapeutics.

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